ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2,4-dimethylbenzoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C17H23NO3/c1-4-21-17(20)14-7-9-18(10-8-14)16(19)15-6-5-12(2)11-13(15)3/h5-6,11,14H,4,7-10H2,1-3H3
• InChI Key: RHFJUBWKKVUXEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2=C(C=C(C=C2)C)C
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

Ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate, also known as DMBC-Ethyl, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate is not fully understood. However, studies have shown that it may inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication and repair. This inhibition may lead to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate can inhibit cell growth and induce apoptosis in cancer cells. In vivo studies have shown that ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate can reduce tumor growth in mice. However, the physiological effects of ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate on humans are not yet known.

Advantages and Limitations for Lab Experiments

Ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It also has a high stability, which makes it suitable for long-term storage. However, ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate has some limitations for lab experiments. It is not soluble in water, which makes it difficult to use in aqueous solutions. It also has a low bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for the research on ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate. One direction is to further investigate its potential as an antitumor agent. This could involve studying its mechanism of action in more detail and exploring its effectiveness in different types of cancer. Another direction is to explore its potential as a scaffold for the development of new drugs. This could involve synthesizing and testing analogs of ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate for their biological activity. Finally, ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate could be further studied for its potential applications in materials science, such as organic electronics and photovoltaics.

Synthesis Methods

Ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate can be synthesized through a reaction between 2,4-dimethylbenzoyl chloride and piperidine in the presence of triethylamine and ethyl alcohol. The reaction yields ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate as a white solid with a melting point of 77-79°C.

Scientific Research Applications

Ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate has been investigated as a potential antitumor agent due to its ability to inhibit cell growth and induce apoptosis in cancer cells. In drug discovery, ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate has been explored as a potential scaffold for the development of new drugs. In materials science, ethyl 1-(2,4-dimethylbenzoyl)-4-piperidinecarboxylate has been studied for its potential applications in organic electronics and photovoltaics.